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2-Naphthol (3-naphthol), an aromatic hydroxy compound with the formula C10H7OH, is a
cornerstone intermediate in synthetic organic chemistry, pivotal in the manufacturing of dyes,
pigments, pharmaceuticals, and antioxidants.[1][2] While its utility is vast, its handling demands
a comprehensive understanding of its health and safety profile. This guide provides
researchers, scientists, and drug development professionals with a technical overview
grounded in established safety data, moving beyond mere compliance to foster a culture of
proactive risk mitigation in the laboratory. The protocols and data herein are synthesized from
authoritative sources to ensure a self-validating system of safety, where the causality behind
each recommendation is clearly articulated.

Physicochemical Characteristics and Their Safety
Implications

Understanding the physical and chemical properties of 2-Naphthol is the foundation of a
robust safety assessment. These characteristics dictate its behavior under various laboratory
conditions and inform appropriate handling, storage, and emergency response strategies. 2-
Naphthol typically appears as a colorless to yellowish crystalline solid with a faint, phenol-like
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odor.[1][3] Upon exposure to air and light, it tends to darken, a key consideration for its storage.

[3]

Table 1: Key Physicochemical Properties of 2-Naphthol

Property

Molecular Formula

Value

C10HsO[4][5]

Safety Implication

Basic identification.

Used for calculating molar

Molecular Weight 144.17 g/mol [4][5] -
guantities.
Stable solid at room
) ) temperature. Can be
Melting Point 120-123 °C (248-253 °F)[4][6] ]
transported in a molten state.
[7]
Low volatility at room
Boiling Point 285-286 °C (545-547 °F)[4][6] temperature, but vapor
pressure increases with heat.
Combustible solid.[9] Finely
] dispersed dust can form
Flash Point 153-161 °C (307-322 °F)[4][8] _ _ o
explosive mixtures in air.[3][4]
[10]
Limited in water (0.74 - 1 g/L); Important for choosing
B Soluble in organic solvents cleaning agents for spills and
Solubility )
(alcohols, ethers, chloroform). for understanding
[41[6] environmental fate.
Density 1.28 g/cm3[4][6] Heavier than water.

| pKa | 9.51[5][6] | Moderately acidic phenol. Will react with bases. |

Hazard Identification and GHS Classification

2-Naphthol is classified as a hazardous substance. The Globally Harmonized System (GHS)

of Classification and Labelling of Chemicals provides a universal framework for communicating
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these hazards. The primary risks associated with 2-Naphthol are acute toxicity if ingested or
inhaled, serious eye irritation, and significant environmental toxicity.[11][12][13]

Table 2: GHS Classification for 2-Naphthol

Hazard . .
Hazard Class Category Pictogram Signal Word
Statement

H302: Harmful  GHSO07:

Acute Toxicity, . . Warning[11]
Category 4 if swallowed. Exclamation
Oral [14]
[11][12] Mark
- _ GHSO07:
Acute Toxicity, H332: Harmful if ) )
) Category 4 ] Exclamation Warning[11][14]
Inhalation inhaled.[11][12]
Mark
) H319: Causes GHSO07:
Serious Eye ] ] ]
Category 2A serious eye Exclamation Warning[11][14]

Damage/Irritation o
irritation.[8][11] Mark

| Hazardous to the Aquatic Environment, Acute Hazard | Category 1 | H400: Very toxic to
aquatic life.[11][12][14] | GHS09: Environment | Warning[11][14] |

Toxicological Profile: Understanding the Health
Risks

A thorough understanding of a substance's toxicology is essential for appreciating the potential
consequences of exposure and the rationale behind protective measures.

Acute Effects

» Oral Toxicity: Harmful if swallowed.[13][14] The oral LD50 in rats is reported as 1320 mg/kg.
[15] Ingestion can lead to irritation of the gastrointestinal tract, with symptoms including
nausea, vomiting, diarrhea, and abdominal pain.[1][16][17]

 Inhalation Toxicity: Inhalation of 2-Naphthol dust is harmful and can irritate the upper
respiratory tract, causing symptoms like coughing and sore throat.[7][14][16] The 4-hour
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LC50 in rats was determined to be 2200 mg/m3.[15] A harmful concentration of airborne
particles can be reached quickly when the substance is dispersed.[7]

o Dermal Contact: While not classified for acute dermal toxicity, contact can cause skin
irritation, manifesting as redness, itching, and pain.[16][17] Repeated or prolonged contact
may lead to skin sensitization.[7]

o Eye Contact: 2-Naphthol is a severe eye irritant, causing redness, pain, and potentially
serious damage.[7][15][16] Studies in rabbits showed that it caused serious eye damage,
including corneal opacity and iritis.[15]

Chronic Effects

Prolonged or repeated exposure may have effects on the kidneys, blood, and eyes, potentially
resulting in kidney impairment, anemia, and the formation of lens opacities.[7] There is
insufficient data to evaluate its carcinogenic potential.[15]

Risk Assessment and Control Hierarchy

Effective laboratory safety hinges on a systematic process of risk assessment and the
implementation of a control hierarchy. This prioritizes the most effective measures for
minimizing exposure.
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Risk Assessment & Control for 2-Naphthol

Step 1: Hazard Identification
(Harmful if swallowed/inhaled,

severe eye irritant, aquatic toxin)

Analyze Risks

Step 2: Exposure Assessment
(Evaluate task duration, quantity,
dust generation potential)

Select Controls

Step 3: Implement Control Hierarchy
(Most to Least Effective)

Primany Method

Hierarchy of Controls

Elimination

(Is 2-Naphthol necessary?)

Substitution
(Use a less hazardous alternative?)

Engineering Controls
- Chemical Fume Hood
- Ventilated Enclosure

Administrative Controls
- Standard Operating Procedures (SOPs)
- Designated Work Areas

- Safety Training

Final Layer of Protection

Personal Protective Equipment (PPE)
- Gloves (Nitrile/Chloroprene)
- Safety Goggles/Face Shield
- Lab Coat
- Respirator (if needed)

Click to download full resolution via product page

Caption: Risk Assessment and Control Hierarchy Workflow.
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Engineering Controls

The primary method for controlling exposure is through engineering solutions. Because 2-
Naphthol is a dusty solid that is harmful upon inhalation, all weighing and handling operations
should be conducted in a well-ventilated area, preferably within a chemical fume hood or a
ventilated balance enclosure.[8][11][17] This captures dust at the source, preventing its
dispersion into the general work area.[17]

Administrative Controls

o Standard Operating Procedures (SOPs): Develop detailed SOPs for all procedures involving
2-Naphthol.

» Access Control: Restrict access to areas where 2-Naphthol is being used.

» Hygiene Practices: Prohibit eating, drinking, and smoking in the laboratory.[14][18] Wash
hands thoroughly with soap and water after handling the chemical and before breaks.[8][11]
[14]

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected based on the specific hazards.

Table 3: Recommended PPE for Handling 2-Naphthol

© 2026 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b1666908/docs?utm_src=pdf-body#introduction-a-proactive-approach-to-safety-with-2-naphthol
https://www.benchchem.com/product/b1666908/docs?utm_src=pdf-body#introduction-a-proactive-approach-to-safety-with-2-naphthol
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ6Nm9kbzdsNDhscnI3MzVqM2JmOXp5Z3Via3N0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lJOTgwXzEzNS0xOS0zXzItTmFwaHRob2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lJOTgwXzEzNS0xOS0zXzItTmFwaHRob2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--9d0ba98bfc344123fbc447be32b73b423b358ad1/MetaSci_MSII980_135-19-3_2-Naphthol.pdf
https://dept.harpercollege.edu/chemistry/sds/2-Naphthol.pdf
https://www.technopharmchem.com/application/uploads/files/1561037706_2-NAPHTHOL.pdf
https://www.technopharmchem.com/application/uploads/files/1561037706_2-NAPHTHOL.pdf
https://www.benchchem.com/product/b1666908/docs?utm_src=pdf-body#introduction-a-proactive-approach-to-safety-with-2-naphthol
https://www.benchchem.com/product/b1666908/docs?utm_src=pdf-body#introduction-a-proactive-approach-to-safety-with-2-naphthol
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/2-Naphthol_1149_4.0.pdf
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/887
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ6Nm9kbzdsNDhscnI3MzVqM2JmOXp5Z3Via3N0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lJOTgwXzEzNS0xOS0zXzItTmFwaHRob2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lJOTgwXzEzNS0xOS0zXzItTmFwaHRob2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--9d0ba98bfc344123fbc447be32b73b423b358ad1/MetaSci_MSII980_135-19-3_2-Naphthol.pdf
https://dept.harpercollege.edu/chemistry/sds/2-Naphthol.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/2-Naphthol_1149_4.0.pdf
https://www.benchchem.com/product/b1666908/docs?utm_src=pdf-body#introduction-a-proactive-approach-to-safety-with-2-naphthol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666908?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Protection Type Specification Rationale

. Protects against dust
Chemical safety goggles .
] . . particles and splashes
Eye/Face with side-shields or a full

. causing severe eye
face shield.[8][12][14]

irritation.

Prevents skin contact and

Chemical-resistant gloves potential irritation. Always
Hand (e.g., Nitrile or Chloroprene inspect gloves before use and
rubber).[11] use proper removal technique.
[12]

Protects skin from accidental
Lab coat, apron, or coveralls. ] )
contact. A full protective suit
Body Closed-toe shoes are

may be required for large-scale
mandatory.[8][17]

operations.[11][12]

| Respiratory | Not typically required if work is performed in a fume hood. If ventilation is
inadequate or for large spills, use a NIOSH-approved particulate respirator (e.g., N95) or a
higher-level cartridge respirator.[11][12][17] | Prevents inhalation of harmful dust. The choice of
respirator depends on the airborne concentration. |

Safe Handling and Storage Procedures

e Handling: Avoid the formation and accumulation of dust.[10][11] Use tools and techniques
that minimize dust generation (e.g., non-sparking tools).[10] Ensure containers are opened
and handled with care.[8]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[8][14][17]
2-Naphthol is sensitive to light and air, so it should be protected from direct sunlight.[8][11]
[19] Store away from incompatible substances such as strong oxidizing agents and strong
bases.[4][12]

Emergency Procedures: A Validated Response
System
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Prompt and correct action during an emergency is critical to minimizing harm. All personnel
must be familiar with these procedures and the location of safety equipment like eyewash
stations, safety showers, and fire extinguishers.

First Aid Measures

A guiding principle is to seek immediate medical attention in all cases of significant exposure
and to show the Safety Data Sheet (SDS) to the responding medical personnel.[8][13]

 Inhalation: Immediately move the affected person to fresh air.[8][14] If breathing is difficult,
give oxygen; if not breathing, provide artificial respiration.[8][17] Seek medical attention.[16]

o Skin Contact: Remove contaminated clothing immediately.[8] Flush the affected skin with
plenty of water for at least 15 minutes.[8][16][17] Seek medical attention if irritation persists.
[14]

o Eye Contact: Immediately flush eyes with a continuous stream of running water for at least
15 minutes, holding the eyelids open.[8][14][16] Remove contact lenses if present and easy
to do.[8][14] Seek immediate medical attention from an ophthalmologist.[9]

e Ingestion: Do NOT induce vomiting.[8] Rinse the mouth with water.[8][14] If the person is
conscious, provide 1-2 glasses of water to drink.[7] Call a physician or poison control center
immediately.[18]

Fire-Fighting Measures
While not highly flammable, 2-Naphthol is combustible.[9]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,
or carbon dioxide.[8][9][20]

e Unsuitable Extinguishing Media: Do not use a full water jet, as it may disperse the dust.[9]
[14]

e Hazards from Combustion: Thermal decomposition can produce toxic and irritating gases,
including carbon monoxide and carbon dioxide.[8][9][14]
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» Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[8][11][20]

Accidental Release Measures (Spills)

The immediate priorities are to ensure personnel safety, prevent the spread of contamination,
and protect the environment.
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2-Naphthol Spill Occurs

Assess Spill Size & Risk
Is it a minor or major spill?

Minor Spill

Evacuate Immediate Area Major Spill
Alert others (Large quantity, poor ventilation)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Call Emergency Response Team
Evacuate the lab

Contain the Spill
Prevent entry into drains

Clean Up Spill:
- Moisten to prevent dusting
- Sweep/vacuum into a container

Decontaminate Area
Wash surfaces

Package & Label Waste
Dispose as hazardous waste

Report the Incident
(Follow institutional protocol)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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